N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide
Description
Synthesis Analysis
While specific synthesis details for “N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide” were not found, related compounds have been synthesized through various methods. For instance, after the Boc and PMB groups were deprotected, the free amine was transformed into a related compound by reducing amination .Molecular Structure Analysis
The molecular formula of “N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide” is C15H16F3NO2. The trifluoromethyl group (CF3) can enhance the molecule’s metabolic stability and interaction with biological targets.Chemical Reactions Analysis
While specific chemical reactions involving “N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide” were not found, related compounds have been studied for their reactivity. For example, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Scientific Research Applications
Herbicide Development
The trifluoromethyl group in this compound has been utilized in the design of potent phytoene desaturase inhibitors, which are crucial for herbicidal activity. These inhibitors are essential in weed control within agricultural settings, particularly in wheat fields. The compound has shown promising pre- and post-emergence herbicidal activities, comparable to known herbicides like diflufenican .
Pharmaceuticals
Compounds containing the trifluoromethyl group, such as N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide, have been part of FDA-approved drugs. These drugs span a wide range of pharmacological activities, including antiviral, antibacterial, and anticancer properties. The unique properties of the trifluoromethyl group contribute to the efficacy and stability of these pharmaceuticals .
Neuroscience Research
Recent studies have explored the potential of trifluoromethyl-containing compounds in neuroscience. For instance, derivatives of N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide have been investigated for their antidepressant-like effects, which are hypothesized to be related to the modulation of the serotonergic system .
properties
IUPAC Name |
N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3NO2/c1-10(18)17-7-2-3-8-19-12-6-4-5-11(9-12)13(14,15)16/h4-6,9H,7-8H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHXNNDTXQUTCHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC#CCOC1=CC=CC(=C1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-(isopropylsulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(4-methylpiperidin-1-yl)ethanone](/img/structure/B2872613.png)
![N-(2,3-dimethylphenyl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide](/img/structure/B2872620.png)
![Ethyl 3-(4-chlorophenyl)-5-(2-(4-chlorophenyl)acetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2872623.png)
![8-{4-[(3-Chlorophenyl)methyl]piperazinyl}-3-methyl-7-[(2-methylphenyl)methyl]-1,3,7-trihydropurine-2,6-dione](/img/structure/B2872627.png)
![5-Chloro-2-fluoropyrazolo[1,5-a]pyrimidine](/img/structure/B2872633.png)
![[2-(3-Chlorophenoxy)phenyl]methanol](/img/structure/B2872634.png)